![molecular formula C23H23N3O5 B6543399 4-butanamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide CAS No. 1021206-93-8](/img/structure/B6543399.png)
4-butanamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-butanamido-N-{2-[(2-oxo-2H-chromen-3-yl)formamido]ethyl}benzamide” is a derivative of coumarin . Coumarins are an important class of benzopyrones, several derivatives of which are found in nature . They have been shown to exhibit remarkable anti-tumorial, anti-inflammatory, and anti-viral effects .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a number of new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides .Molecular Structure Analysis
The molecular structure of similar compounds has been confirmed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, and mass spectrometry . For example, the 1H-NMR spectrum of a similar compound showed signals at δ 7.79 (d, J = 8.7 Hz, 1H), 7.44 (d, J = 8.7 Hz, 1H), 7.21 (t, J = 5.4 Hz, 1H), among others .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds typically involve the reaction of a coumarin derivative with organic halides . For instance, a series of N-substituted 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide were prepared from the reaction of 2-[(4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetohydrazide with corresponding heteroaryl/alkyl halides .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, a similar compound had a yield of 0.292 g (56.3%), and a melting point of 268–270°C .Scientific Research Applications
- F5226-0337 contains a coumarin scaffold, which is associated with antioxidant activity. While specific data on this compound are limited, coumarin derivatives have been investigated for their ability to scavenge free radicals and protect against oxidative stress .
- The compound’s structure suggests it may possess antimicrobial properties. Although direct studies on F5226-0337 are scarce, other indole derivatives have demonstrated antibacterial and antifungal effects. Further research is needed to explore its specific antimicrobial activity .
Antioxidant Properties
Antimicrobial Potential
Mechanism of Action
Target of Action
It’s known that many coumarin derivatives, which this compound is a part of, have shown significant inhibitory activity against bacterial strains .
Mode of Action
Coumarin derivatives are known to exhibit a wide range of biological activities, including anticoagulant, antithrombiotics, antifungal, anti-inflammatory, and antiviral activities .
Biochemical Pathways
Coumarin derivatives have been found to inhibit bacterial dna gyrase , which is an essential enzyme involved in DNA replication, transcription, and repair.
Pharmacokinetics
Pharmacokinetics is a crucial aspect of drug discovery and development, studying what the body does to the drug . It would typically involve understanding how the compound is absorbed, distributed within the body, metabolized, and finally excreted.
Result of Action
Coumarin derivatives are known for their antimicrobial activity , suggesting that they may inhibit the growth of certain bacteria at the molecular and cellular level.
Future Directions
The development of new modified nonsteroidal antiestrogens is a potential future direction . The preparation of certain 2-(2-oxo-2H-chromen-4-yl)-N-substituted acetamides was planned as a step in this direction . These compounds could potentially be used as antiestrogen and/or cytotoxic agents with selective activity against tumor cells .
properties
IUPAC Name |
N-[2-[[4-(butanoylamino)benzoyl]amino]ethyl]-2-oxochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O5/c1-2-5-20(27)26-17-10-8-15(9-11-17)21(28)24-12-13-25-22(29)18-14-16-6-3-4-7-19(16)31-23(18)30/h3-4,6-11,14H,2,5,12-13H2,1H3,(H,24,28)(H,25,29)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHLVRFGNQCJDJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=CC=C(C=C1)C(=O)NCCNC(=O)C2=CC3=CC=CC=C3OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-butyramidobenzamido)ethyl)-2-oxo-2H-chromene-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.